Cas no 1181550-85-5 (1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide)

• Product Name: 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide
• CAS No: 1181550-85-5
• MF: C₂₀H₂₁ClF₃N₃O₃S
• MW: 475.912253141403
• CID: 5450687
• PubChem ID: 45865907
• Update Time: 2025-06-23

1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chloro-3-pyridinyl)sulfonyl]-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]-4-piperidinecarboxamide
• Z238170316
• AKOS008093823
• 1181550-85-5
• EN300-26607896
• 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide
• 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide

• Inchi： 1S/C20H21ClF3N3O3S/c1-13-4-6-14(7-5-13)17(20(22,23)24)26-19(28)15-8-11-27(12-9-15)31(29,30)16-3-2-10-25-18(16)21/h2-7,10,15,17H,8-9,11-12H2,1H3,(H,26,28)
• InChI Key： YQSDVFWGZCOJQV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCC(C(NC(C(F)(F)F)C2C=CC(C)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 475.0944249g/mol
• Monoisotopic Mass: 475.0944249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide

Introduction to 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide (CAS No. 1181550-85-5)

The compound 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide, identified by its CAS number 1181550-85-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of sulfonamide derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a chloropyridine moiety, a sulfonyl group, and a trifluoromethyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the domain of medicinal chemistry has highlighted the importance of sulfonamide-based compounds in the development of novel drugs. Sulfonamides are well-known for their ability to act as bioisosteres, allowing for the modulation of pharmacokinetic and pharmacodynamic profiles. The presence of the chloropyridin-3-yl group in this compound not only enhances its binding affinity to biological targets but also influences its metabolic stability. This is particularly relevant in the context of drug design, where optimizing metabolic pathways can lead to improved drug efficacy and reduced side effects.

The sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide moiety further contributes to the compound's complexity and functionality. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and improve oral bioavailability. The introduction of a trifluoromethyl group at the ethyl chain not only increases lipophilicity but also modulates enzyme interactions, which is crucial for achieving sustained drug release and target specificity. These structural features make this compound a promising candidate for further investigation in drug discovery.

In the realm of academic research, this compound has been explored for its potential applications in treating various therapeutic conditions. Studies have demonstrated that sulfonamide derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. The specific arrangement of functional groups in 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced properties. The combination of computational modeling with experimental validation has been instrumental in optimizing lead compounds for clinical development. This approach allows for the rapid identification of molecules that meet stringent pharmacological criteria.

The synthesis of 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development.

Evaluation of the compound's pharmacological profile has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that it may exert its effects through multiple pathways, including modulation of neurotransmitter release and inhibition of inflammatory mediators. The presence of both lipophilic and hydrophilic regions in its structure allows it to traverse biological membranes efficiently while maintaining solubility in aqueous environments. This dual nature is critical for achieving optimal pharmacokinetic properties.

The role of fluorine-containing substituents in pharmaceuticals cannot be overstated. The trifluoromethyl group in this compound imparts unique electronic properties that can influence both potency and selectivity. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation processes. This characteristic is particularly valuable in extending the half-life of drugs and reducing the need for frequent dosing regimens.

As research progresses, the potential applications of 1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide are likely to expand beyond initial therapeutic areas. Its structural versatility allows for modifications that could tailor its activity toward specific indications or patient populations. The integration of artificial intelligence (AI) into drug discovery workflows has further accelerated the identification of promising candidates like this one.

The collaboration between academic institutions and pharmaceutical companies has been pivotal in advancing our understanding of this compound's potential. Preclinical data generated through these partnerships provide a solid foundation for initiating clinical trials. Regulatory agencies have shown increasing interest in novel sulfonamide derivatives due to their demonstrated efficacy and safety profiles.

In conclusion,1-(2-chloropyridin-3-yl)sulfonyl-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethyl]piperidine-4-carboxamide (CAS No. 1181550-85-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms and applications,this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.